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Compound of Interest

Compound Name: NBDA

Cat. No.: B1678961 Get Quote

An In-depth Technical Guide to N-(7-Nitrobenz-2-oxa-1,3-diazol-4-yl)-L-alanine (NBDA)

CAS Number: 64917-85-7

This technical guide provides comprehensive information on N-(7-Nitrobenz-2-oxa-1,3-diazol-4-

yl)-L-alanine (NBDA), a fluorescent analog of the 2,4-dinitrophenyl (DNP) group.[1] It is

intended for researchers, scientists, and drug development professionals. NBDA is a valuable

tool for detecting and characterizing antinitroaromatic antibodies and can be used in various

immunochemical and cell biology applications.[1]

Chemical and Physical Properties
NBDA, also known as 4-(α-N-L-alanine)-NBD, is a compound that incorporates the

environmentally sensitive fluorophore 7-nitrobenz-2-oxa-1,3-diazole (NBD) linked to the amino

acid L-alanine.[1] The NBD group is known for its fluorescence, which is highly dependent on

the polarity of its local environment, making it a useful probe in biophysical studies.[2][3]
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Property Value Reference

CAS Number 64917-85-7 [1]

Synonyms 4-(α-N-L-alanine)-NBD [1]

Molecular Formula C9H8N4O5

Molecular Weight 252.18 g/mol

Excitation Maximum ~467 nm [4]

Emission Maximum ~539 nm [4]

Appearance Yellow to orange solid

Solubility
Soluble in DMSO and other

organic solvents
[4]

Mechanism of Action and Applications
NBDA functions as a structural and functional analog of the 2,4-dinitrophenyl (DNP) group.[1]

DNP is a widely used hapten, a small molecule that can elicit an immune response when

attached to a larger carrier molecule like a protein. Consequently, NBDA can be used to bind to

and detect anti-DNP antibodies. Its intrinsic fluorescence allows for the direct detection and

quantification of these antibodies without the need for secondary labels.[1]

Key applications of NBDA include:

Detection and characterization of antinitroaromatic antibodies: NBDA can be used in various

immunoassays, such as ELISA and fluorescence polarization assays, to detect and quantify

antibodies that recognize nitroaromatic compounds.[1]

Fluorescent labeling: While the alanine moiety provides some specificity, the reactive NBD

group can be used to label other molecules, though this is not its primary application. The

parent compound for such labeling is typically 4-chloro-7-nitrobenzofurazan (NBD-Cl).[5]

Probing protein binding sites: As a fluorescent analog, NBDA can be used to study the

binding kinetics and affinity of anti-DNP antibodies. Changes in the fluorescence properties
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of NBDA upon binding can provide insights into the microenvironment of the antibody's

binding site.

Experimental Protocols
Preparation of NBDA Stock Solution
A common protocol for preparing a stock solution of a fluorescent probe like NBDA is as

follows:

Weighing: Accurately weigh a small amount of NBDA powder (e.g., 1 mg).

Dissolving: Dissolve the powder in a suitable organic solvent, such as dimethyl sulfoxide

(DMSO), to a desired concentration (e.g., 1 mM).[4] Ensure the compound is fully dissolved.

Storage: Store the stock solution at -20°C or below, protected from light, to prevent

degradation.

Antibody Binding Assay using Fluorescence
Spectroscopy
This protocol describes a general method for characterizing the binding of NBDA to an anti-

DNP antibody.

Reagents and Buffers:

NBDA stock solution (e.g., 1 mM in DMSO).

Anti-DNP antibody solution of known concentration in a suitable buffer (e.g., PBS, pH 7.4).

Assay buffer (e.g., PBS, pH 7.4).

Instrumentation: A fluorometer capable of measuring fluorescence intensity at the excitation

and emission wavelengths of NBD.

Procedure: a. Prepare a series of dilutions of the anti-DNP antibody in the assay buffer. b.

Add a fixed, low concentration of NBDA (e.g., 1 µM) to each antibody dilution. c. Incubate

the samples for a sufficient time at room temperature to allow binding to reach equilibrium. d.
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Measure the fluorescence intensity of each sample at an emission wavelength of ~539 nm,

using an excitation wavelength of ~467 nm. e. Measure the fluorescence of a blank sample

containing only NBDA in the assay buffer.

Data Analysis: a. Subtract the blank fluorescence from all measurements. b. Plot the change

in fluorescence intensity as a function of the antibody concentration. c. The data can be fitted

to a binding isotherm (e.g., the Hill equation) to determine the dissociation constant (Kd),

which is a measure of binding affinity.

Visualization of Experimental Workflow and
Concepts
General Experimental Workflow for Antibody Binding
Analysis
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Caption: Workflow for determining antibody-NBDA binding affinity.

Conceptual Diagram of NBDA Binding to an Antibody
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Caption: NBDA binds to the Fab region of an anti-DNP antibody.

Concluding Remarks
N-(7-Nitrobenz-2-oxa-1,3-diazol-4-yl)-L-alanine (NBDA) is a specialized fluorescent probe with

significant utility in immunology and biochemistry. Its ability to act as a DNP analog allows for

the direct and sensitive detection of anti-DNP antibodies, facilitating research into immune

responses and antibody-hapten interactions. The experimental protocols and conceptual

diagrams provided in this guide offer a framework for the practical application of NBDA in a

research setting. For more specific applications, researchers should consult the primary

literature for detailed methodologies tailored to their experimental system.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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